Cas no 1451498-51-3 (2-Bromo-4-(bromomethyl)quinoline)

• Product Name: 2-Bromo-4-(bromomethyl)quinoline
• CAS No: 1451498-51-3
• MF: C₁₀H₇Br₂N
• MW: 300.977280855179
• MDL: MFCD28337365
• CID: 4822251
• PubChem ID: 92132878
• Update Time: 2025-10-28

2-Bromo-4-(bromomethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(bromomethyl)quinoline
• BrC1=NC2=CC=CC=C2C(=C1)CBr
• Quinoline, 2-bromo-4-(bromomethyl)-

• MDL： MFCD28337365
• Inchi： 1S/C10H7Br2N/c11-6-7-5-10(12)13-9-4-2-1-3-8(7)9/h1-5H,6H2
• InChI Key： XVZCRLAYJAMXIA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C2C=CC=CC=12)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 2-Bromo-4-(bromomethyl)quinoline

Introduction to 2-Bromo-4-(bromomethyl)quinoline (CAS No. 1451498-51-3)

2-Bromo-4-(bromomethyl)quinoline, with the CAS number 1451498-51-3, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a quinoline core and bromine substituents, which confer it with a range of potential applications in drug discovery and development.

The quinoline scaffold is a well-known and widely studied heterocyclic structure due to its diverse biological activities. Quinoline derivatives have been extensively investigated for their antimalarial, antibacterial, and anticancer properties. The presence of bromine substituents in 2-Bromo-4-(bromomethyl)quinoline further enhances its reactivity and functional versatility, making it an attractive building block for the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 2-Bromo-4-(bromomethyl)quinoline. One notable approach involves the bromination of 4-methylquinoline followed by a subsequent bromination step at the 2-position. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its application in various research and industrial settings.

In the realm of medicinal chemistry, 2-Bromo-4-(bromomethyl)quinoline has shown promise as a lead compound for the development of novel therapeutic agents. Its structural features make it an ideal candidate for targeted drug delivery systems and prodrug strategies. For instance, the bromomethyl group can be used to introduce functional groups that enhance solubility, stability, or bioavailability. Additionally, the quinoline core can be modified to optimize pharmacological properties such as receptor binding affinity and selectivity.

One area where 2-Bromo-4-(bromomethyl)quinoline has demonstrated significant potential is in cancer research. Studies have shown that certain quinoline derivatives exhibit potent anticancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. The bromine substituents in 2-Bromo-4-(bromomethyl)quinoline may play a crucial role in modulating these biological activities, making it a valuable starting material for the design of anticancer drugs.

Beyond its applications in drug discovery, 2-Bromo-4-(bromomethyl)quinoline has also been explored for its use in materials science. The unique electronic properties of quinoline derivatives make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromine substituents can be used to fine-tune the electronic properties of these materials, enhancing their performance in various devices.

In summary, 2-Bromo-4-(bromomethyl)quinoline (CAS No. 1451498-51-3) is a multifaceted compound with a wide range of applications in chemical synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an attractive building block for the development of novel compounds with diverse biological and physical properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.